molecular formula C7H4FIO2 B1322163 3-Fluoro-2-iodobenzoic acid CAS No. 387-48-4

3-Fluoro-2-iodobenzoic acid

Cat. No. B1322163
CAS RN: 387-48-4
M. Wt: 266.01 g/mol
InChI Key: CXPLPVNWMLRKTO-UHFFFAOYSA-N
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Description

3-Fluoro-2-iodobenzoic acid is a chemical compound with the molecular formula C7H4FIO2 . It is used in various chemical reactions and can be stored in a dark place at a temperature between 2-8°C .


Synthesis Analysis

The synthesis of 2-Iodosobenzoic Acid (IBA), a compound similar to 3-Fluoro-2-iodobenzoic acid, has been reported . The method involves the preparation of nonexplosive cyclic hypervalent iodine (III) oxidants as efficient organocatalysts and reagents for various reactions using Oxone® in aqueous solution under mild conditions at room temperature . The obtained 2-iodosobenzoic acids (IBAs) could be used as precursors of other cyclic organoiodine (III) derivatives by the solvolytic derivatization of the hydroxy group under mild conditions of 80 °C or lower temperature .


Molecular Structure Analysis

The molecular structure of 3-Fluoro-2-iodobenzoic acid is represented by the InChI code 1S/C7H4FIO2/c8-5-3-1-2-4 (6 (5)9)7 (10)11/h1-3H, (H,10,11) . The compound has a molecular weight of 266.01 g/mol .


Physical And Chemical Properties Analysis

3-Fluoro-2-iodobenzoic acid is a solid compound . It has a molecular weight of 266.01 g/mol . The compound has a topological polar surface area of 37.3 Ų .

Scientific Research Applications

    Synthesis of Cyclic Hypervalent Iodine (III) Oxidants

    • Field : Organic Chemistry
    • Application : 3-Fluoro-2-iodobenzoic acid can be used in the preparation of nonexplosive cyclic hypervalent iodine (III) oxidants . These oxidants are efficient organocatalysts and reagents for various reactions .
    • Method : The preparation involves using Oxone® in aqueous solution under mild conditions at room temperature .
    • Results : The obtained 2-iodosobenzoic acids (IBAs) could be used as precursors of other cyclic organoiodine (III) derivatives by the solvolytic derivatization of the hydroxy group under mild conditions of 80 °C or lower temperature .

    Synthesis of Oligo (m -phenylene ethynylenes) and Detoxifiers of Organophosphorus Nerve Agents

    • Field : Material Science
    • Application : 2-Iodobenzoic acid, a compound similar to 3-Fluoro-2-iodobenzoic acid, can be used as a reactant in the synthesis of oligo (m -phenylene ethynylenes), (±)-lycoricidine and various detoxifiers of organophosphorus nerve agents .
    • Method : The specific methods of application or experimental procedures were not provided in the source .
    • Results : The results or outcomes obtained were not provided in the source .
  • 3-Fluoro-2-iodobenzoic acid is a solid substance . It has a molecular weight of 266.01 . Its IUPAC name is 3-fluoro-2-iodobenzoic acid .
  • It should be stored in a dark place, sealed in dry, at 2-8°C .
  • It’s used in scientific research, but the specific applications are not mentioned in the sources .
  • 3-Fluoro-2-iodobenzoic acid is a solid substance . It has a molecular weight of 266.01 . Its IUPAC name is 3-fluoro-2-iodobenzoic acid .
  • It should be stored in a dark place, sealed in dry, at 2-8°C .
  • It’s used in scientific research, but the specific applications are not mentioned in the sources .

Safety And Hazards

3-Fluoro-2-iodobenzoic acid is associated with several hazard statements including H302, H315, H319, H332, and H335 . Precautionary measures include P280, P305+P351+P338, and P310 .

properties

IUPAC Name

3-fluoro-2-iodobenzoic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H4FIO2/c8-5-3-1-2-4(6(5)9)7(10)11/h1-3H,(H,10,11)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CXPLPVNWMLRKTO-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=C(C(=C1)F)I)C(=O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H4FIO2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID50624715
Record name 3-Fluoro-2-iodobenzoic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50624715
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

266.01 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-Fluoro-2-iodobenzoic acid

CAS RN

387-48-4
Record name 3-Fluoro-2-iodobenzoic acid
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=387-48-4
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 3-Fluoro-2-iodobenzoic acid
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URL https://comptox.epa.gov/dashboard/DTXSID50624715
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 3-Fluoro-2-iodobenzoic acid
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Synthesis routes and methods I

Procedure details

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Synthesis routes and methods II

Procedure details

Sodium nitrite (6.7 g, 97 mmol) in water (25 mL) was added to a solution of 2-amino-3-fluorobenzoic acid (10.0 g, 64 mmol) in DMSO (25 mL) and 30% H2SO4 (75 mL) at 0° C. The mixture was stirred for 1 hour at 0° C. and then potassium iodide (27 g, 161 mmol) was added dropwise as a solution in water (25 mL). The ice bath was removed and the mixture was stirred at room temperature for 4 hours, and then partitioned between EtOAc and 2M sodium sulfite. The layers were mixed, separated, and the organic layer was washed with 2M sodium sulfite once and brine once, dried over anhydrous MgSO4, and concentrated in vacuo to give 14.90 g of a yellow solid. MS m/e=265 (M−H)+.
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75 mL
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27 g
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25 mL
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Citations

For This Compound
4
Citations
MM Boudakian - Journal of Fluorine Chemistry, 1981 - Elsevier
The isolation and stabilization of elusive 4-fluoropyridine as the hydrochloride salt (54% yield) from fluorodediazoniation of 4-aminopyridine in anhydrous hydrogen fluoride (AHF) is …
Number of citations: 26 www.sciencedirect.com
WJ KELLY - 1981 - search.proquest.com
UnivefsiV Micrailms International Page 1 INFORMATION TO USERS This was produced from a copy of a document sent to us for microfilming. While the most advanced technological …
Number of citations: 2 search.proquest.com
P Chand-Thakuri, VG Landge, M Kapoor… - The Journal of …, 2020 - ACS Publications
… 3-Fluoro-2-iodobenzoic acid (500 mg) was used. The product was recovered as a yellow oil (497 mg, 90% yield). H NMR (600 MHz, CDCl 3 ) δ 7.53 (d, J = 7.7 Hz, 1H), 7.35 (td, J = 7.9, …
Number of citations: 13 pubs.acs.org
T Hermann, R Wallner, J Dolensky, W Seebacher… - Pharmaceuticals, 2022 - mdpi.com
… 3-Fluoro-2-iodobenzoic acid (7): The reaction of 2-amino-3-fluorobenzoic acid (313 mg (2.02 mmol)) dissolved in DMSO (4 mL) and 30% aq H 2 SO 4 (4 mL) with NaNO 2 (309 mg (…
Number of citations: 8 www.mdpi.com

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